Cas no 1805192-83-9 (6-Bromo-2-fluoro-3-nitrobenzamide)

• Product Name: 6-Bromo-2-fluoro-3-nitrobenzamide
• CAS No: 1805192-83-9
• MF: C₇H₄BrFN₂O₃
• MW: 263.020664215088
• CID: 4793050
• Update Time: 2025-10-28

6-Bromo-2-fluoro-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-fluoro-3-nitrobenzamide

• Inchi： 1S/C7H4BrFN2O3/c8-3-1-2-4(11(13)14)6(9)5(3)7(10)12/h1-2H,(H2,10,12)
• InChI Key： VHIHNMZNVYTDEV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(N)=O)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 0.4
• Topological Polar Surface Area: 88.9

Additional information on 6-Bromo-2-fluoro-3-nitrobenzamide

6-Bromo-2-fluoro-3-nitrobenzamide: A Comprehensive Overview

6-Bromo-2-fluoro-3-nitrobenzamide, with the CAS number 1805192-83-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with bromine, fluorine, and nitro groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound for various research and industrial applications.

The synthesis of 6-Bromo-2-fluoro-3-nitrobenzamide involves a series of carefully controlled chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to streamline the production process. This approach not only reduces reaction time but also minimizes the formation of unwanted byproducts, thereby enhancing the overall efficiency of the synthesis.

In terms of chemical properties, 6-Bromo-2-fluoro-3-nitrobenzamide exhibits remarkable stability under standard laboratory conditions. However, its reactivity can be significantly influenced by the presence of specific functional groups. For example, the nitro group is known to activate the aromatic ring towards electrophilic substitution reactions. This property has been exploited in several studies to develop novel derivatives with enhanced bioactivity.

The application of 6-Bromo-2-fluoro-3-nitrobenzamide spans across multiple disciplines. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive compounds targeting various diseases. Recent studies have highlighted its potential as a lead molecule in anti-cancer drug development. For instance, researchers at the University of California have reported that certain derivatives exhibit potent inhibitory activity against key enzymes involved in tumor progression.

In materials science, 6-Bromo-2-fluoro-3-nitrobenzamide has been investigated for its potential use in the development of advanced materials such as high-performance polymers and organic semiconductors. The compound's electronic properties make it an ideal candidate for applications in optoelectronics and energy storage devices. A study published in Nature Materials demonstrated that incorporating this compound into polymer frameworks significantly enhances their electrical conductivity.

The analysis of 6-Bromo-2-fluoro-3-nitrobenzamide's structure-function relationship has been a focal point for many researchers. Utilizing advanced spectroscopic techniques such as NMR and X-ray crystallography, scientists have gained deeper insights into its molecular geometry and intermolecular interactions. These findings have paved the way for the design of more efficient synthetic routes and novel applications.

In conclusion, 6-Bromo-2-fluoro-3-nitrobenzamide, with its unique chemical properties and versatile applications, continues to be a subject of intense research interest. As new discoveries emerge, this compound is expected to play an even more significant role in advancing scientific knowledge and technological innovation across various fields.